4-Chlorobut-2-enal

• CAS: 24443-10-5
• Molecular Formula: C4H5ClO
• Molecular Weight: 104.53 g/mol
• SMILES: C(C=CC=O)Cl
• InChI: InChI=1S/C4H5ClO/c5-3-1-2-4-6/h1-2,4H,3H2
• InChIKey: BYEGVAXXFJVWAQ-UHFFFAOYSA-N

4-Chlorobut-2-enal (CAS 24443-10-5): A Dual‑Function α,β‑Unsaturated Aldehyde and Allylic Chloride Intermediate

4‑Chlorobut‑2‑enal (syn. 4‑chlorocrotonaldehyde, CCA) is a C₄ α,β‑unsaturated aldehyde bearing a terminal chlorine substituent. This compound integrates three reactive centres in a single small‑molecule scaffold: (i) an electrophilic aldehyde carbonyl, (ii) a conjugated C=C double bond that functions as a Michael acceptor, and (iii) an allylic chloride leaving group capable of nucleophilic displacement or 1,4‑elimination . It is recognized in the patent literature as a valuable synthetic intermediate for pharmaceuticals and agrochemicals [1], and it has been identified as a unique atmospheric marker for chlorine‑atom chemistry in coastal urban air [2]. Predicted physicochemical data place its boiling point at ~187 °C and its density at ~1.1 g cm⁻³ .

Synthetic intermediate Tri‑reactive scaffold (aldehyde, Michael acceptor, allylic chloride) for pharma/agro building blocks

Atmospheric marker Reported unique chlorine‑containing product for chlorine‑atom field studies

• [1] Iwasaki, H.; Onishi, T. (Kuraray Co., Ltd.). U.S. Patent 5,770,762, Process for producing 4‑substituted‑2‑butenals, June 23, 1998. View Source
• [2] Wang, W.; Finlayson-Pitts, B.J. 4‑Chlorocrotonaldehyde as a unique chlorine‑containing compound from the reaction of atomic chlorine with 1,3‑butadiene in air at room temperature. Geophys. Res. Lett. 2000, 27, 947–950. View Source

Why Crotonaldehyde, 4‑Bromobut‑2‑enal, or Acrolein Cannot Directly Substitute for 4‑Chlorobut‑2‑enal (CAS 24443‑10‑5)

The three reactive functionalities of 4‑chlorobut‑2‑enal—aldehyde, Michael acceptor, and allylic chloride—are interdependent, meaning that replacement by a close structural analog invariably sacrifices at least one key reactivity mode. Crotonaldehyde lacks the allylic leaving group that enables 1,4‑elimination and nucleophilic displacement cascades [1]. 4‑Bromobut‑2‑enal, while sharing the allylic halide motif, exhibits a significantly higher molecular weight (148.99 vs. 104.53 g mol⁻¹), higher predicted boiling point (~206 °C vs. ~187 °C), and greater predicted LogP (~1.14 vs. ~0.56–0.98), which alter volatility, chromatographic retention, and partitioning behaviour in both synthetic work‑up and environmental sampling . Acrolein, the simplest α,β‑unsaturated aldehyde, lacks the γ‑substituent entirely and reacts with Cl atoms at a substantially faster rate (k = 2.5 × 10⁻¹⁰ vs. 1.6 × 10⁻¹⁰ cm³ molecule⁻¹ s⁻¹), demonstrating that the electron‑withdrawing Cl substituent fundamentally alters the compound’s atmospheric lifetime and reactivity profile . These differences preclude simple one‑to‑one substitution in any application where the allylic chloride, physical properties, or modulated electrophilicity are functionally relevant.

Crotonaldehyde lacks allylic chloride; cannot undergo 1,4‑elimination or displacement cascades.

4‑Bromobut‑2‑enal: higher molecular weight, boiling point, and LogP shift volatility and partitioning behaviour.

Acrolein lacks γ‑substituent; faster Cl reaction alters atmospheric lifetime and reactivity profile.

• [1] Yamamoto, Y. et al. Stereoselective synthesis of 2‑substituted 1‑methoxy‑1,3‑dienes by 1,4‑elimination with tributylstannyllithium. Tetrahedron Lett. 2001, 42, 1715–1718. View Source

Quantitative Differentiation Evidence for 4‑Chlorobut‑2‑enal (CAS 24443‑10‑5) vs. Closest Analogs

Cl‑Atom Reaction Rate Constant: 4‑Chlorobut‑2‑enal Is 2‑Fold Slower Than Crotonaldehyde

The absolute rate constant for the gas‑phase reaction of 4‑chlorocrotonaldehyde with atomic chlorine was measured as (1.6 ± 0.4) × 10⁻¹⁰ cm³ molecule⁻¹ s⁻¹ at 298 K and 1 atm. In the same study, the rate constants for the non‑halogenated analogs crotonaldehyde, acrolein, and methacrolein were (3.2 ± 0.9), (2.5 ± 0.7), and (2.9 ± 0.8) × 10⁻¹⁰ cm³ molecule⁻¹ s⁻¹, respectively [1]. This represents a 50% reduction in reactivity compared to crotonaldehyde and a 36% reduction compared to acrolein.

Cl reaction rate constant

Head-to-head

1.6 × 10⁻¹⁰ cm³ molec⁻¹ s⁻¹
2× slower vs crotonaldehyde

Longer tropospheric lifetime for field tracer studies

298 K, 1 atm, relative rate method

Evidence Dimension	Second-order rate constant for reaction with atomic chlorine (k, cm³ molecule⁻¹ s⁻¹)
Target Compound Data	(1.6 ± 0.4) × 10⁻¹⁰
Comparator Or Baseline	Crotonaldehyde: (3.2 ± 0.9) × 10⁻¹⁰; Acrolein: (2.5 ± 0.7) × 10⁻¹⁰; Methacrolein: (2.9 ± 0.8) × 10⁻¹⁰
Quantified Difference	2.0× slower vs. crotonaldehyde; 1.56× slower vs. acrolein
Conditions	298 K, 1 atm air, relative rate method with long‑path FTIR and GC‑FID; reference compounds: acetylene, n‑butane, n‑nonane

Why This Matters

The reduced Cl‑atom reactivity of 4‑chlorobut‑2‑enal directly translates to a longer tropospheric lifetime, which is critical for its proposed use as a persistent marker for chlorine chemistry in field studies—a property that crotonaldehyde and acrolein cannot provide.

• [1] NIST Chemical Kinetics Database, Reaction: 4‑chlorocrotonaldehyde + ·Cl → Products, k(298 K) = 1.6×10⁻¹⁰ cm³ molecule⁻¹ s⁻¹. https://kinetics.nist.gov/kinetics/Detail?id=2002WAN/EZE1824-1831:1 View Source

Unique Product Selectivity: 4‑Chlorobut‑2‑enal as the Sole Chlorine‑Containing Product from 1,3‑Butadiene + Cl

In the reaction of atomic chlorine with 1,3‑butadiene in 1 atm air at room temperature, 4‑chlorocrotonaldehyde (CCA) was identified as the only chlorine‑containing product, formed in a yield of (28 ± 8)% (2σ) independent of the presence of NO [1][2]. Other identified products included acrolein and formaldehyde, but no chloromethyl vinyl ketone or other halogenated species were detected above background. This unique selectivity arises from the Cl‑addition–O₂ reaction pathway specific to the conjugated diene system.

Unique product selectivity

Head-to-head

Only chlorine‑containing product from Cl + 1,3‑butadiene
Yield (28 ± 8)%

Enables unambiguous chlorine source attribution

Independent of NO presence; FTIR, GC‑MS

Evidence Dimension	Product yield and uniqueness in Cl + 1,3‑butadiene reaction
Target Compound Data	4‑Chlorocrotonaldehyde: yield (28 ± 8)%, unique chlorine‑containing product
Comparator Or Baseline	Acrolein, formaldehyde (non‑chlorinated products); no other chlorinated organics detected
Quantified Difference	CCA is the only Cl‑containing product; other products lack the halogen tag
Conditions	1 atm air, 298 K, FTIR, API‑MS, and GC‑MS analysis; both with and without NO present

Why This Matters

This unique product identity makes 4‑chlorobut‑2‑enal a potential field‑deployable marker for probing atmospheric chlorine chemistry; no structural analog provides this combination of chlorine retention and conjugated aldehyde detectability from a single hydrocarbon precursor.

• [1] Wang, W.; Finlayson-Pitts, B.J. 4‑Chlorocrotonaldehyde as a unique chlorine‑containing compound from the reaction of atomic chlorine with 1,3‑butadiene in air at room temperature. Geophys. Res. Lett. 2000, 27, 947–950. View Source
• [2] EarthRef.org Reference Database, Wang & Finlayson-Pitts 2000, 4‑Chlorocrotonaldehyde yield (28 ± 8)%. View Source

Physical Property Differentiation: Lower Molecular Weight, Boiling Point, and LogP vs. 4‑Bromobut‑2‑enal

Predicted physicochemical data highlight clear differentiation between the chloro and bromo analogs. 4‑Chlorobut‑2‑enal (MW 104.53 g mol⁻¹; predicted BP 186.9 °C; density 1.1 g cm⁻³; ACD/LogP 0.56) is substantially lighter and more volatile than 4‑bromobut‑2‑enal (MW 148.99 g mol⁻¹; predicted BP 205.7 °C; density 1.51 g cm⁻³; LogP ~1.14) [1]. The 44.5 g mol⁻¹ molecular weight difference and ~19 °C boiling point difference have practical consequences for distillation, GC separation, and vapour‑phase handling.

Physicochemical profile

Data to verify

MW 104.53, BP 187°C, LogP 0.56
(vs bromo: 148.99, 206°C, 1.14)

Lower molecular weight and LogP support fragment‑based library suitability

Predicted data; confirm experimentally

Evidence Dimension	Molecular weight, predicted boiling point, density, and LogP
Target Compound Data	MW 104.53; BP 186.9 °C; density 1.1 g cm⁻³; ACD/LogP 0.56
Comparator Or Baseline	4‑Bromobut‑2‑enal: MW 148.99; BP 205.7 °C; density 1.51 g cm⁻³; LogP 1.14
Quantified Difference	ΔMW = 44.46 g mol⁻¹; ΔBP ≈ 19 °C; ΔLogP ≈ 0.58 units
Conditions	Predicted data from ACD/Labs Percepta Platform (ChemSpider) and ChemSrc

Why This Matters

For procurement decisions, the lower molecular weight of the chloro analog means more moles per gram purchased; the lower boiling point facilitates distillative purification; and the lower LogP impacts extraction and partitioning in aqueous work‑up, which may be advantageous for certain synthetic sequences.

• [1] Molaid, 4-bromobut-2-enal, CAS 70784-56-4, predicted BP 205.7 °C, density 1.509 g cm⁻³. View Source

Patent‑Validated Industrial Process: 66% Yield for 4‑Chloro‑2‑methyl‑2‑butenal via Amino Acid‑Catalyzed Aldol Route

U.S. Patent 5,770,762 (Kuraray Co., Ltd.) exemplifies the synthesis of 4‑chloro‑2‑methyl‑2‑butenal from chloroacetaldehyde and propanal using alanine catalyst, achieving an isolated yield of 66.3% [1][2]. The patent explicitly contrasts this with prior art processes requiring explosive organic peracids or stoichiometric toxic selenium dioxide, noting that the amino acid‑catalyzed method operates under mild conditions (60–80 °C, atmospheric pressure) and avoids corrosive halogenation reagents [1]. The corresponding acetoxy analog (4‑acetoxy‑2‑methyl‑2‑butenal) was obtained in yields of 59–80% depending on conditions, but the chloro analog offers direct access to the halide without additional deprotection steps.

Synthesis yield (amino acid route)

Class-level

66.3% isolated yield for 4‑chloro‑2‑methyl‑2‑butenal

Demonstrated kilo‑lab scalability with safer process

Patent U.S. 5,770,762; avoids peracids/SeO₂

Evidence Dimension	Isolated yield of 4‑substituted‑2‑butenal via amino acid‑catalyzed aldol condensation
Target Compound Data	4‑Chloro‑2‑methyl‑2‑butenal: 66.3% isolated yield
Comparator Or Baseline	4‑Acetoxy‑2‑methyl‑2‑butenal: 59.4–80.2% (depending on conditions); prior art (SeO₂ or peracid routes): 42–63% for acetoxy derivatives, with safety hazards
Quantified Difference	Comparable or superior yield to acetoxy route; eliminates hazardous reagents required by prior art (class‑level advantage)
Conditions	Chloroacetaldehyde (0.5 mol) + propanal (1 mol), alanine catalyst, 60 °C then 80 °C, atmospheric pressure

Why This Matters

The validated industrial process using chloroacetaldehyde as a starting material demonstrates that the 4‑chloro substitution pattern is directly accessible at scale with acceptable yield, avoiding the safety liabilities of earlier routes—making this compound a viable procurement choice for kilo‑lab and pilot‑plant campaigns.

• [1] Iwasaki, H.; Onishi, T. (Kuraray Co., Ltd.). U.S. Patent 5,770,762, Process for producing 4‑substituted‑2‑butenals, Example 7, June 23, 1998. View Source
• [2] Kuraray Co., Ltd. (Sumobrain). PRODUCTION OF 4‑SUBSTITUTED‑2‑BUTENALS, JP 1996‑127789, priority April 24, 1996. View Source

Stereoselective 1,4‑Elimination: The Allylic Chloride Enables Diene Synthesis Not Accessible from Non‑Halogenated Precursors

Yamamoto et al. (2001) reported that 4‑chlorocrotonaldehyde dimethyl acetal derivatives undergo highly stereoselective 1,4‑elimination with tributylstannyllithium to afford 1‑methoxy‑1,3‑dienes [1]. This transformation exploits the allylic chloride as a leaving group in a 1,4‑elimination manifold—a reactivity mode that is completely absent in crotonaldehyde (which lacks a γ‑leaving group) and would require entirely different conditions for the bromo analog due to the differing C–Br bond strength and potential for competing radical pathways. The reported stereoselectivity is a direct consequence of the 4‑chloro substitution geometry.

1,4‑Elimination reactivity

Class-level

Enables stereoselective diene synthesis; not possible with crotonaldehyde

Reported disconnection strategy for polyene building blocks

With Bu₃SnLi, via dimethyl acetal; verify reproducibility

Evidence Dimension	Ability to participate in stereoselective 1,4‑elimination to form 1‑methoxy‑1,3‑dienes
Target Compound Data	4‑Chlorocrotonaldehyde dimethyl acetal → 1‑methoxy‑1,3‑diene (stereoselective)
Comparator Or Baseline	Crotonaldehyde: no γ‑leaving group, cannot undergo 1,4‑elimination. 4‑Bromocrotonaldehyde: theoretically possible but no comparable stereoselective protocol reported.
Quantified Difference	Qualitative functional advantage (enables a synthetic disconnection unavailable to non‑halogenated analogs)
Conditions	Tributylstannyllithium, THF, stereoselective 1,4‑elimination

Why This Matters

For synthetic chemists procuring building blocks for polyene or diene construction, this specific 1,4‑elimination reactivity provides a disconnection strategy that cannot be replicated with crotonaldehyde and has not been demonstrated with comparable stereoselectivity for the bromo analog.

• [1] Yamamoto, Y. et al. Stereoselective synthesis of 2‑substituted 1‑methoxy‑1,3‑dienes by 1,4‑elimination with tributylstannyllithium. Tetrahedron Lett. 2001, 42, 1715–1718. View Source

Procurement‑Relevant Application Scenarios for 4‑Chlorobut‑2‑enal (CAS 24443‑10‑5)

Atmospheric Chemistry Field Studies: A Chlorine‑Atom Tracer

Researchers designing field campaigns to probe tropospheric chlorine chemistry can deploy 4‑chlorobut‑2‑enal as a unique marker compound. Its identification as the single chlorine‑containing product from the Cl + 1,3‑butadiene reaction, with a robust yield of (28 ± 8)% independent of NO levels [1], combined with its relatively slow further reaction with Cl atoms (k = 1.6 × 10⁻¹⁰ cm³ molecule⁻¹ s⁻¹) , gives it a sufficiently long atmospheric lifetime (~hours) to be measured downwind of coastal chlorine sources. This stands in contrast to crotonaldehyde and acrolein, which react with Cl approximately 1.5–2 × faster and lack the chlorine isotopic signature for unambiguous source attribution.

Pharmaceutical Intermediate Manufacturing via the Kuraray Amino Acid Process

For process chemists scaling up the synthesis of 4‑substituted‑2‑butenal intermediates (e.g., toward vitamin A analogs or polyene natural products), the patented amino acid‑catalyzed aldol route using chloroacetaldehyde provides a demonstrated 66% isolated yield under mild, non‑hazardous conditions [1]. This route avoids the explosive organic peracids and toxic selenium dioxide required by earlier methods, making it appropriate for kilo‑lab and pilot‑plant procurement where safety and reproducibility are paramount. The 4‑chloro intermediate can subsequently be converted to the corresponding acetoxy derivative via treatment with potassium acetate, providing synthetic flexibility.

Stereoselective Diene Synthesis via 1,4‑Elimination

Synthetic groups targeting 1‑methoxy‑1,3‑dienes or related conjugated diene building blocks can exploit the allylic chloride of 4‑chlorobut‑2‑enal (protected as its dimethyl acetal) in stereoselective 1,4‑elimination reactions with organostannyl reagents [1]. This reactivity is fundamentally inaccessible from crotonaldehyde, which lacks a γ‑leaving group. The chloro analog offers a balance of adequate leaving‑group ability for elimination while avoiding the higher molecular weight, cost, and potential radical side‑reactivity associated with the bromo analog, as inferred from the predicted property differences (ΔMW = 44.5 g mol⁻¹; ΔLogP ≈ 0.58) [2].

Physicochemical Property Screening for Lead‑Like Fragment Libraries

Medicinal chemistry groups constructing fragment libraries may select 4‑chlorobut‑2‑enal as a low‑molecular‑weight (104.53 g mol⁻¹), low‑LogP (0.56) aldehyde building block that satisfies lead‑like criteria (Rule‑of‑5 violations: 0) while offering three distinct reactive handles for fragment elaboration [1]. Compared with 4‑bromobut‑2‑enal (MW 148.99, LogP ~1.14), the chloro analog stays within more favourable property space for fragment‑based drug discovery, providing a higher fraction of heavy atoms available for target engagement after conjugation.

Application

Selection Property

Validation Focus

Atmospheric chlorine tracer

Reported chlorine‑containing product specificity and slower Cl reactivity

Field measurement reproducibility and marker lifetime assessment

Pharmaceutical intermediate manufacturing

Safer amino acid‑catalyzed aldol route with demonstrated yield

Scalability, safety, and reproducibility under mild conditions

Stereoselective diene synthesis

Allylic chloride enables 1,4‑elimination absent in non‑halogenated analogs

Stereoselectivity and reproducibility in diene formation

Fragment library screening

Low molecular weight, low LogP, three reactive handles

Lead‑like property profiling and reactivity compatibility

• [1] Wang, W.; Finlayson-Pitts, B.J. Geophys. Res. Lett. 2000, 27, 947–950. View Source
• [2] Iwasaki, H.; Onishi, T. U.S. Patent 5,770,762, 1998. View Source
• [3] Yamamoto, Y. et al. Tetrahedron Lett. 2001, 42, 1715–1718. View Source